Cas no 313670-68-7 (N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-oxo-2H-chromene-3-carboxamide)

• Product name: N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 313670-68-7
• MF: C₁₉H₁₁ClN₂O₃S
• MW: 382.820242166519
• CID: 6235831
• PubChem ID: 3115540

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-oxo-2H-chromene-3-carboxamide
• 313670-68-7
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-oxochromene-3-carboxamide
• Oprea1_094731
• F0777-0541
• AKOS001185364
• N-(4-(4-chlorophenyl)thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C19H11ClN2O3S/c20-13-7-5-11(6-8-13)15-10-26-19(21-15)22-17(23)14-9-12-3-1-2-4-16(12)25-18(14)24/h1-10H,(H,21,22,23)
• InChI Key： JBMCBFJSRGUSEW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)NC(C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 382.018
• Monoisotopic Mass: 382.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.5Ų
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-oxo-2H-chromene-3-carboxamide

Comprehensive Overview of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-oxo-2H-chromene-3-carboxamide (CAS No. 313670-68-7)

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-oxo-2H-chromene-3-carboxamide, with the CAS number 313670-68-7, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of coumarin derivatives, which are widely studied for their diverse biological activities. The integration of a thiazole moiety and a chlorophenyl group into its structure enhances its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-oxo-2H-chromene-3-carboxamide features a coumarin backbone linked to a thiazole ring via a carboxamide bridge. This unique arrangement contributes to its pharmacological properties, including potential anti-inflammatory, antimicrobial, and anticancer effects. Researchers are particularly interested in its mechanism of action, which may involve the inhibition of key enzymes or modulation of cellular signaling pathways.

In recent years, the demand for coumarin-based compounds has surged due to their versatility in drug design. N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-oxo-2H-chromene-3-carboxamide is no exception, as it aligns with current trends in targeted therapy and precision medicine. Its potential to interact with specific biological targets makes it a promising candidate for further investigation in oncology and infectious disease research.

From a synthetic perspective, the preparation of CAS 313670-68-7 involves multi-step organic reactions, including condensation and cyclization processes. The purity and yield of the compound are critical factors that influence its applicability in high-throughput screening and structure-activity relationship (SAR) studies. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to characterize its structure and confirm its identity.

The growing interest in N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-oxo-2H-chromene-3-carboxamide is also reflected in the increasing number of scientific publications and patents referencing this compound. Its potential as a lead compound for drug development has spurred collaborations between academic institutions and pharmaceutical companies. Moreover, the compound's relevance to green chemistry initiatives highlights the importance of sustainable synthesis methods in modern research.

In conclusion, N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-oxo-2H-chromene-3-carboxamide (CAS No. 313670-68-7) represents a fascinating area of study in medicinal chemistry. Its structural complexity and biological potential make it a valuable subject for ongoing research, particularly in the context of drug discovery and therapeutic innovation. As scientific advancements continue, this compound may play a pivotal role in addressing unmet medical needs and improving patient outcomes.